Cas no 124787-56-0 (Hexadecanamide,N-[2-hydroxy-1-(hydroxymethyl)-3,7-heptadecadien-1-yl]-)

• Product Name: Hexadecanamide,N-[2-hydroxy-1-(hydroxymethyl)-3,7-heptadecadien-1-yl]-
• CAS No: 124787-56-0
• MF: C₃₄H₆₅NO₃
• MW: 535.884811162949
• CID: 141227
• PubChem ID: 6442454
• Update Time: 2025-04-19

Hexadecanamide,N-[2-hydroxy-1-(hydroxymethyl)-3,7-heptadecadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide,N-[2-hydroxy-1-(hydroxymethyl)-3,7-heptadecadien-1-yl]-
• N-[(4E,8E)-1,3-dihydroxyoctadeca-4,8-dien-2-yl]hexadecanamide
• N-[(4E,8E)-1,3-dihydroxyoctadec4,8-dien-2-yl]hexadecanamide
• 124787-56-0
• Simumeramide
• Hexadecanamide, N-(2-hydroxy-1-(hydroxymethyl)-3,7-heptadecadien-1-yl)-
• Cer 18:2;2O/16:0
• CHEBI:180817

• Inchi： 1S/C34H65NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(37)32(31-36)35-34(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h19,21,27,29,32-33,36-37H,3-18,20,22-26,28,30-31H2,1-2H3,(H,35,38)/b21-19+,29-27+
• InChI Key： GMWIWVUTMCBDSP-ZNPGVSGMSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NC(CO)C(/C=C/CC/C=C/CCCCCCCCC)O

Computed Properties

• Exact Mass: 535.49644494g/mol
• Monoisotopic Mass: 535.49644494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 29
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides